Ethyl 1-methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carboxylate;hydrochloride

• IUPAC Name: ethyl 1-methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carboxylate;hydrochloride
• InChI: InChI=1S/C11H17NO3.ClH/c1-3-14-8(13)10-4-9(2,5-10)15-11(10)6-12-7-11;/h12H,3-7H2,1-2H3;1H
• InChI Key: DZEMJNALYGOHFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C12CC(C1)(OC23CNC3)C.Cl
• Molecular Formula: C11H18ClNO3
• Molecular Weight: 247.72 g/mol
• CAS No.: 2490398-60-0

Description

Bicyclo[2.1.1]hexanes are valuable saturated bicyclic structures incorporated in newly developed bio-active compounds. They are playing an increasingly important role, while still being underexplored from a synthetic accessibility point of view.

Synthesis Analysis

An efficient and modular approach toward new 1,2-disubstituted bicyclo[2.1.1]hexane modules has been disclosed. The strategy is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition. The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space.

Molecular Structure Analysis

The molecular structure of bicyclo[2.1.1]hexanes is compact and can be readily derivatized with numerous transformations.

Chemical Reactions Analysis

The synthesis of bicyclo[2.1.1]hexanes involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition.

Mechanism of Action

Target of Action

It’s known that 2-oxabicyclo[211]hexanes, a core structure of this compound, have been incorporated into the structure of five drugs and three agrochemicals . They have been validated biologically as bioisosteres of ortho- and meta-benzenes .

Mode of Action

The 2-oxabicyclo[211]hexanes, which are part of this compound’s structure, have been developed with two and three exit vectors via an iodocyclization reaction . This suggests that the compound might interact with its targets through these exit vectors.

Biochemical Pathways

Given that 2-oxabicyclo[211]hexanes have been incorporated into the structure of several drugs and agrochemicals , it can be inferred that this compound may affect multiple biochemical pathways.

Result of Action

It’s known that the incorporation of the 2-oxabicyclo[211]hexane core into the structure of certain agrochemicals has resulted in saturated analogs that exhibited high antifungal activity .

Future Directions

The future directions in the field of bicyclo[2.1.1]hexanes research involve exploring its synthetic accessibility and finding more applications in the development of bio-active compounds.